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Compound of Interest

Compound Name: GW311616 hydrochloride

Cat. No.: B1663650 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

GW311616 hydrochloride is a potent, selective, and orally bioavailable inhibitor of human

neutrophil elastase (HNE).[1][2][3] Its ability to suppress HNE activity makes it a valuable tool in

research focused on inflammatory diseases, such as chronic obstructive pulmonary disease

(COPD) and leukemia.[1][4] Proper preparation of a stock solution is the first critical step for

ensuring accurate and reproducible experimental results. This document provides detailed

protocols for the preparation, storage, and handling of GW311616 hydrochloride stock

solutions for both in vitro and in vivo applications.

Chemical Properties and Data
A summary of the key chemical and physical properties of GW311616 hydrochloride is

presented in the table below for easy reference.
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Property Value Source

Synonyms GW311616A [1][5]

Molecular Formula C₁₉H₃₂ClN₃O₄S [1]

Molecular Weight 433.99 g/mol [1][5]

Appearance White to yellow solid [1]

Purity >99% [6]

IC₅₀
22 nM (for human neutrophil

elastase)
[1][4][5]

Kᵢ
0.31 nM (for human neutrophil

elastase)
[1][4]

Solubility Data
The solubility of GW311616 hydrochloride in various solvents is crucial for the preparation of

stock solutions. The following table summarizes its solubility for different applications. It is

important to note that the use of newly opened, anhydrous DMSO is recommended as

hygroscopic DMSO can negatively impact solubility.[1] For dissolution, ultrasonic treatment

may be necessary.[1][4]
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Solvent Application Solubility Notes

DMSO In Vitro
100 mg/mL (230.42

mM)

Requires sonication.

[1]

Water In Vitro
100 mg/mL (230.42

mM)

Requires sonication. If

used as the stock

solvent, the working

solution should be

filtered and sterilized

(0.22 µm filter) before

use.[1]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

In Vivo
≥ 2.5 mg/mL (5.76

mM)

A clear solution is

achievable.[1]

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

In Vivo
≥ 2.5 mg/mL (5.76

mM)

A clear solution is

achievable.[1]

10% DMSO, 90%

Corn Oil
In Vivo

≥ 2.5 mg/mL (5.76

mM)

A clear solution is

achievable.[1]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock
Solution for In Vitro Use
This protocol describes the preparation of a 100 mM stock solution of GW311616
hydrochloride in DMSO.

Materials:

GW311616 hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene tubes (e.g., 1.5 mL or 2 mL)
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Calibrated micropipettes and sterile, filter-barrier pipette tips

Vortex mixer

Ultrasonic water bath

Procedure:

Equilibration: Allow the vial of GW311616 hydrochloride powder to equilibrate to room

temperature for at least 15-20 minutes before opening to minimize condensation.

Weighing: Accurately weigh the desired amount of GW311616 hydrochloride powder in a

sterile microcentrifuge tube. For example, to prepare 1 mL of a 100 mM stock solution, weigh

out 43.4 mg of the compound.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube containing the

powder. For the example above, add 1 mL of DMSO.

Dissolution:

Cap the tube tightly and vortex thoroughly for 1-2 minutes.

If the solid does not completely dissolve, place the tube in an ultrasonic water bath for 5-

10 minute intervals until a clear solution is obtained.[1][4] Gentle heating may also aid

dissolution, but care should be taken to avoid degradation.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

polypropylene tubes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[1] Ensure the tubes are tightly sealed to prevent moisture

absorption.

Protocol 2: Preparation of a Formulation for In Vivo
Administration
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This protocol provides an example of preparing a dosing solution for animal studies using a co-

solvent system.

Materials:

GW311616 hydrochloride stock solution in DMSO (e.g., 25 mg/mL)

PEG300

Tween-80

Sterile Saline (0.9% NaCl)

Sterile tubes for mixing

Calibrated micropipettes and sterile pipette tips

Procedure:

This procedure is an example for preparing 1 mL of a 2.5 mg/mL dosing solution.

Prepare DMSO Stock: Prepare a 25 mg/mL stock solution of GW311616 hydrochloride in

DMSO as described in Protocol 1.

Co-solvent Mixing: In a sterile tube, add the solvents in the following order, ensuring

complete mixing after each addition:

Add 400 µL of PEG300.

Add 100 µL of the 25 mg/mL GW311616 hydrochloride DMSO stock solution and mix

thoroughly.

Add 50 µL of Tween-80 and mix until the solution is homogeneous.

Add 450 µL of sterile saline to bring the final volume to 1 mL.[1]

Final Solution: The resulting clear solution will have a final concentration of 2.5 mg/mL

GW311616 hydrochloride in a vehicle of 10% DMSO, 40% PEG300, 5% Tween-80, and
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45% Saline.

Administration: This solution should be prepared fresh on the day of use.

Visualizations
Signaling Pathway of GW311616
GW311616 acts as a potent inhibitor of human neutrophil elastase (HNE), a serine protease

primarily released by neutrophils during inflammation. HNE can degrade various extracellular

matrix proteins, leading to tissue damage. By inhibiting HNE, GW311616 mitigates these

downstream effects.
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Caption: Mechanism of action of GW311616 hydrochloride.

Experimental Workflow for Stock Solution Preparation
The following diagram illustrates the key steps for preparing a stock solution of GW311616
hydrochloride.
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Caption: Workflow for GW311616 hydrochloride stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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